N-[(4,4-Dimethyl-2,6-dioxocyclohexylidene)methyl]isonicotinamide
N-[(4,4-Dimethyl-2,6-dioxocyclohexylidene)methyl]isonicotinamide
Brand Name:
Vulcanchem
CAS No.:
170944-57-7
VCID:
VC0063466
InChI:
InChI=1S/C15H16N2O3/c1-15(2)7-12(18)11(13(19)8-15)9-17-14(20)10-3-5-16-6-4-10/h3-6,9H,7-8H2,1-2H3,(H,17,20)
SMILES:
CC1(CC(=O)C(=CNC(=O)C2=CC=NC=C2)C(=O)C1)C
Molecular Formula:
C15H16N2O3
Molecular Weight:
272.3 g/mol
N-[(4,4-Dimethyl-2,6-dioxocyclohexylidene)methyl]isonicotinamide
CAS No.: 170944-57-7
Main Products
VCID: VC0063466
Molecular Formula: C15H16N2O3
Molecular Weight: 272.3 g/mol
CAS No. | 170944-57-7 |
---|---|
Product Name | N-[(4,4-Dimethyl-2,6-dioxocyclohexylidene)methyl]isonicotinamide |
Molecular Formula | C15H16N2O3 |
Molecular Weight | 272.3 g/mol |
IUPAC Name | N-[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]pyridine-4-carboxamide |
Standard InChI | InChI=1S/C15H16N2O3/c1-15(2)7-12(18)11(13(19)8-15)9-17-14(20)10-3-5-16-6-4-10/h3-6,9H,7-8H2,1-2H3,(H,17,20) |
Standard InChIKey | QJASBSPZZXRURZ-UHFFFAOYSA-N |
Isomeric SMILES | CC1(CC(=O)C(=CNC(=O)C2=CC=NC=C2)C(=O)C1)C |
SMILES | CC1(CC(=O)C(=CNC(=O)C2=CC=NC=C2)C(=O)C1)C |
Canonical SMILES | CC1(CC(=O)C(=CNC(=O)C2=CC=NC=C2)C(=O)C1)C |
Synonyms | N-[(4,4-Dimethyl-2,6-dioxocyclohexylidene)methyl]isonicotinamide |
PubChem Compound | 376494 |
Last Modified | Nov 09 2021 |
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